Cas no 122885-31-8 (4,5-Heptadienoic acid,2-amino-, methyl ester)
122885-31-8 structure
Product Name:4,5-Heptadienoic acid,2-amino-, methyl ester
CAS No:122885-31-8
MF:C8H13NO2
MW:155.194322347641
CID:104383
Update Time:2024-01-24
4,5-Heptadienoic acid,2-amino-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4,5-Heptadienoic acid,2-amino-, methyl ester
- 4,5-Heptadienoic acid, 2-amino-, methyl ester
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- Inchi: 1S/C8H13NO2/c1-3-4-5-6-7(9)8(10)11-2/h3,5,7H,6,9H2,1-2H3
- InChI Key: XBEDFIVDRUOHBI-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(N)CC=C=CC
Computed Properties
- Exact Mass: 155.095
- Monoisotopic Mass: 155.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
4,5-Heptadienoic acid,2-amino-, methyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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